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Compound of Interest

Compound Name: alpha-Hydroxyhippuric acid

Cat. No.: B104984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

alpha-Hydroxyhippuric acid (α-Hydroxyhippuric acid), a metabolite of hippuric acid. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and related fields. All quantitative data is presented

in structured tables for ease of comparison, and detailed methodologies for key experiments

are provided.

Core Physicochemical Properties
Alpha-Hydroxyhippuric acid, also known as 2-benzamido-2-hydroxyacetic acid, is a

derivative of hippuric acid characterized by a hydroxyl group at the alpha-carbon position. Its

fundamental physicochemical properties are summarized below.
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Property Value Source(s)

Chemical Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [2]

Appearance
White to slightly yellow

crystalline powder
[2]

Melting Point 211 °C (decomposes) [2]

Boiling Point 331.83°C (rough estimate) [2]

Density 1.3544 g/cm³ (rough estimate) [2]

Solubility and Partitioning Behavior
The solubility and partitioning characteristics of a compound are critical for understanding its

behavior in biological systems and for formulation development.

Property Value Method Source(s)

Acid Dissociation

Constant (pKa)

3.36 ± 0.10

(Predicted)
Not specified [2]

Octanol-Water

Partition Coefficient

(LogP)

0.2 Not specified [1]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of alpha-
Hydroxyhippuric acid.
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Spectrum Type Key Peaks/Signals

¹H NMR
Spectral data available, but specific peak

assignments require further analysis.

¹³C NMR
Spectral data available, but specific peak

assignments require further analysis.

Mass Spectrometry Data available through various databases.

Experimental Protocols
Synthesis of alpha-Hydroxyhippuric Acid
A detailed, step-by-step experimental protocol for the direct chemical synthesis of alpha-
Hydroxyhippuric acid is not readily available in the reviewed literature. However, a plausible

synthetic route would involve the alpha-hydroxylation of its precursor, hippuric acid. The

synthesis of hippuric acid is well-documented and is provided below as a foundational method.

Synthesis of Hippuric Acid (Precursor)

This procedure, a Schotten-Baumann reaction, involves the benzoylation of glycine.[3][4]

Materials:

Glycine

10% Sodium Hydroxide (NaOH) solution

Benzoyl chloride

Concentrated Hydrochloric Acid (HCl)

Ice

25 mL conical flask

Beaker
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Büchner funnel and flask

Filter paper

Procedure:

In a 25 mL conical flask, dissolve 0.5 g of glycine in 5 mL of 10% NaOH solution.

Add 0.9 mL of benzoyl chloride to the solution in five portions.

After each addition, stopper the flask and shake it vigorously until all the benzoyl chloride

has reacted.

Transfer the solution to a beaker and add a few grams of ice.

Slowly add concentrated HCl with stirring until the solution is acidic to litmus paper, which will

cause the precipitation of hippuric acid.

Filter the crystalline precipitate using a Büchner funnel, wash it with cold water, and allow it

to drain well.

The crude hippuric acid can be recrystallized from hot water to obtain a purified product.

Note on the Synthesis of alpha-Hydroxyhippuric Acid: The subsequent alpha-hydroxylation

of hippuric acid would likely require specific reagents that can introduce a hydroxyl group at the

alpha-position of the carboxylic acid, a reaction that can be challenging and may require

enzymatic or specialized chemical methods.

Determination of pKa by Potentiometric Titration
Principle: The pKa is determined by titrating a solution of the analyte with a strong base or acid

and monitoring the pH. The pKa corresponds to the pH at the half-equivalence point.

Materials:

alpha-Hydroxyhippuric acid

Standardized 0.1 M Sodium Hydroxide (NaOH) solution
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Standardized 0.1 M Hydrochloric Acid (HCl) solution

Potassium Chloride (KCl) for ionic strength adjustment

pH meter with a suitable electrode

Burette

Stirrer and stir bar

Beaker

Procedure:

Prepare a solution of alpha-Hydroxyhippuric acid of known concentration (e.g., 0.01 M) in

deionized water. Adjust the ionic strength with KCl.

Calibrate the pH meter using standard buffer solutions.

Place a known volume of the alpha-Hydroxyhippuric acid solution in a beaker with a stir

bar.

Immerse the pH electrode in the solution and start stirring.

Add the standardized NaOH solution in small, known increments from the burette.

Record the pH value after each addition, allowing the reading to stabilize.

Continue the titration past the equivalence point.

Plot the pH versus the volume of NaOH added. The pKa is the pH at the point where half of

the acid has been neutralized.

Determination of LogP by the Shake-Flask Method
Principle: The octanol-water partition coefficient (LogP) is determined by measuring the

concentration of the analyte in two immiscible phases (n-octanol and water) at equilibrium.

Materials:
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alpha-Hydroxyhippuric acid

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Separatory funnel or centrifuge tubes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer or

HPLC)

Procedure:

Prepare a stock solution of alpha-Hydroxyhippuric acid in either water or n-octanol.

Add a known volume of the stock solution to a separatory funnel or centrifuge tube.

Add a known volume of the other solvent (n-octanol or water). The volumes should be

chosen to ensure that the final concentration can be accurately measured in both phases.

Shake the mixture vigorously for a predetermined amount of time to allow for partitioning

equilibrium to be reached.

Allow the two phases to separate completely. Centrifugation can be used to aid separation.

Carefully withdraw a sample from each phase.

Determine the concentration of alpha-Hydroxyhippuric acid in each phase using a suitable

analytical method.

Calculate the LogP value using the formula: LogP = log ([Concentration in Octanol] /

[Concentration in Water]).

Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy:

Dissolve a small amount of alpha-Hydroxyhippuric acid in a suitable deuterated solvent

(e.g., DMSO-d₆ or D₂O).
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Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.

Process the spectra to identify chemical shifts, coupling constants, and integration values to

confirm the structure.

Mass Spectrometry:

Prepare a dilute solution of alpha-Hydroxyhippuric acid in a suitable solvent (e.g.,

methanol or acetonitrile/water).

Introduce the sample into the mass spectrometer using an appropriate ionization technique

(e.g., Electrospray Ionization - ESI).

Acquire the mass spectrum to determine the molecular weight and fragmentation pattern of

the molecule.

Biological Role and Signaling Pathway
Alpha-Hydroxyhippuric acid is a known substrate for the enzyme Peptidyl-alpha-

hydroxyglycine alpha-amidating lyase (PAL). PAL is the second of two enzymes involved in the

C-terminal amidation of many bioactive peptides. The first enzyme, Peptidylglycine alpha-

hydroxylating monooxygenase (PHM), hydroxylates the alpha-carbon of a C-terminal glycine

residue of a peptide precursor. PAL then cleaves the N-Cα bond of this hydroxylated

intermediate to produce the amidated peptide and glyoxylate.

Peptidyl-Glycine
(Precursor Peptide) PHM O2, Ascorbate Peptidyl-alpha-hydroxyglycine

(Hydroxylated Intermediate)

PAL

Amidated Peptide
(Active Peptide)

Glyoxylate

alpha-Hydroxyhippuric Acid
(Substrate Analogue)

 Acts as substrate 

Click to download full resolution via product page

Caption: The enzymatic pathway of peptide amidation involving PHM and PAL.
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Experimental Workflow for Physicochemical
Characterization
The logical flow for characterizing the physicochemical properties of a compound like alpha-
Hydroxyhippuric acid is outlined below.

Synthesis & Purification

Structural Identification
(NMR, MS)

Fundamental Properties
(MP, BP, Density)

Solubility & Partitioning
(pKa, LogP)

Data Analysis & Reporting

Biological Activity
(Enzyme Assays)

Click to download full resolution via product page

Caption: A typical workflow for the physicochemical characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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